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Compound of Interest

Compound Name:
Ethyl 2-(1,1-

dioxidothiomorpholino)acetate

Cat. No.: B1303009 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: This technical guide provides a summary of the known physical and chemical

properties of Ethyl 2-(1,1-dioxidothiomorpholino)acetate. Due to the limited availability of

public data for this specific compound, this document also includes general methodologies and

inferred potential biological activities based on related thiomorpholine-1,1-dioxide derivatives to

guide further research and development.

Core Physicochemical Data
The available quantitative data for Ethyl 2-(1,1-dioxidothiomorpholino)acetate is

summarized below. It is important to note that experimental data such as melting and boiling

points are not readily available in the public domain and would require experimental

determination.
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Property Value Source

Molecular Formula C₈H₁₅NO₄S BLDpharm[1]

Molecular Weight 221.2740 g/mol BLDpharm[1]

CAS Number 343334-01-0 BLDpharm, Reagentia[1][2]

Purity ≥ 95% BLDpharm[1]

Storage Conditions
Sealed in a dry environment at

room temperature.
BLDpharm[1]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of Ethyl 2-(1,1-
dioxidothiomorpholino)acetate are not explicitly published. However, standard laboratory

procedures for determining key physicochemical parameters are applicable.

General Protocol for Melting Point Determination
A standard method for determining the melting point of a solid crystalline substance involves

using a melting point apparatus.

Methodology:

A small, powdered sample of the crystalline solid is packed into a thin-walled capillary tube.

The capillary tube is placed in a calibrated heating block or oil bath within a melting point

apparatus.

The temperature is gradually increased at a controlled rate.

The temperature range from which the sample begins to melt to the point at which it is

completely liquid is recorded as the melting point.

General Protocol for Boiling Point Determination
For a liquid sample, the boiling point can be determined using a distillation apparatus or a

micro-boiling point method.
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Methodology (Distillation):

The liquid sample is placed in a distillation flask with boiling chips.

A condenser and a thermometer are fitted to the flask.

The flask is heated, and the temperature is monitored.

The boiling point is the temperature at which the liquid boils and its vapor is in equilibrium

with the liquid, as indicated by a stable temperature reading on the thermometer during

distillation.

Hypothetical Synthesis Workflow
A general, hypothetical synthesis for Ethyl 2-(1,1-dioxidothiomorpholino)acetate can be

postulated based on common organic synthesis reactions. A possible route could involve the N-

alkylation of thiomorpholine 1,1-dioxide with ethyl chloroacetate.
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Hypothetical Synthesis of Ethyl 2-(1,1-dioxidothiomorpholino)acetate

Thiomorpholine 1,1-dioxide

N-alkylation Reaction

Ethyl chloroacetate Base (e.g., K2CO3)
Solvent (e.g., Acetonitrile)

Ethyl 2-(1,1-dioxidothiomorpholino)acetate

Crude Product

Purification
(e.g., Column Chromatography)

Final Product

Purified

Click to download full resolution via product page

A possible synthetic route for the target compound.

Potential Biological Activity and Signaling Pathways
While no specific biological activity has been reported for Ethyl 2-(1,1-
dioxidothiomorpholino)acetate, the thiomorpholine-1,1-dioxide scaffold is present in

molecules with a range of biological activities.[3][4] These include anti-inflammatory,

antioxidant, and hypolipidemic effects.[4][5] Thiomorpholine-1,1-dioxide has also been

investigated for its potential in treating autoimmune diseases and as an inhibitor of protein

synthesis and DNA replication in tumors.[6]

Based on the activities of related compounds, a hypothetical signaling pathway can be

proposed to guide initial biological screening. For instance, the anti-inflammatory and
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antioxidant effects could be mediated through the inhibition of pro-inflammatory signaling

pathways and modulation of cellular redox balance.

Hypothesized Signaling Pathway for Thiomorpholine Derivatives
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Potential mechanism of action based on related compounds.

Disclaimer: The information on biological activity and the associated signaling pathway is

based on the activities of structurally related compounds and has not been experimentally

verified for Ethyl 2-(1,1-dioxidothiomorpholino)acetate. This information should be used for

research guidance only.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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